4-Hydroxy-N,N-dimethyl-2-butynamide

• CAS No.: 185313-52-4
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: 4-hydroxy-N,N-dimethylbut-2-ynamide
• InChI: InChI=1S/C6H9NO2/c1-7(2)6(9)4-3-5-8/h8H,5H2,1-2H3
• InChI Key: ZWSZGZQHIWVULB-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C#CCO
• Synonyms: 2-Butynamide,4-hydroxy-N,N-dimethyl-(9CI)

Description

butynamide). This compound is primarily documented as a synthetic intermediate in pharmaceutical manufacturing. For instance, it is used in the production of Lipenan and Evimot, drugs introduced in France and West Germany in the 1970s . Its synthesis involves catalytic processes with aluminum isopropylate in toluene, reacting with ethyl 4'-chlorophenoxyisobutyrate .

Comparison with Similar Compounds

Comparison with Structural Analogs

Functional Group and Structural Similarities

The compound shares key functional groups with other hydroxyamides and tertiary amines. Below is a comparative analysis with structurally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Key Functional Groups	Pharmacological Activity	Synthesis Method	Reference
4-Hydroxy-N,N-dimethyl-2-butynamide	Hydroxy, tertiary amide, alkyne	Industrial intermediate (no direct bioactivity reported)	Aluminum isopropylate catalysis
4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-α,α-diphenyl-1-piperidinebutyramide HCl	Hydroxy, tertiary amide, piperidine ring	Analgesic (mouse), physical dependence (monkeys)	Not specified
N-(4-chlorophenyl)-N-hydroxycyclohexanecarboxamide	Hydroxamic acid, aryl group	Antioxidant (DPPH assay)	Published procedures
4-(Dimethylamino)benzohydrazide	Dimethylamino, hydrazide	Antimicrobial (theoretical studies)	Crystallography-based synthesis